Ethyl 4-(4-bromophenyl)-2-[(cyanoacetyl)amino]thiophene-3-carboxylate

Specification

• CAS No.: 546064-73-7
• Molecular Formula: C16H13BrN2O3S
• Molecular Weight: 393.3g/mol
• IUPAC Name: ethyl 4-(4-bromophenyl)-2-[(2-cyanoacetyl)amino]thiophene-3-carboxylate
• Standard InChI: InChI=1S/C16H13BrN2O3S/c1-2-22-16(21)14-12(10-3-5-11(17)6-4-10)9-23-15(14)19-13(20)7-8-18/h3-6,9H,2,7H2,1H3,(H,19,20)
• Standard InChI Key: AGYOLQVZYFYBQI-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)Br)NC(=O)CC#N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)Br)NC(=O)CC#N

Introduction

Ethyl 4-(4-bromophenyl)-2-[(cyanoacetyl)amino]thiophene-3-carboxylate is a synthetic organic compound that belongs to the thiophene class of heterocyclic compounds. It is characterized by its molecular formula, C16H13BrN2O3S, and a molecular weight of approximately 393.27 g/mol. This compound is often used in research settings, particularly in the field of proteomics.

Molecular Formula and Weight

• Molecular Formula: C16H13BrN2O3S

• Molecular Weight: 393.27 g/mol

CAS Number

• CAS Number: 546064-73-7

Synonyms

• Ethyl 4-(4-bromophenyl)-2-[(cyanoacetyl)amino]thiophene-3-carboxylate

Research Findings and Applications

Ethyl 4-(4-bromophenyl)-2-[(cyanoacetyl)amino]thiophene-3-carboxylate is primarily used in research environments, particularly for proteomics studies. It is not intended for diagnostic or therapeutic use. The compound's unique structure makes it a valuable tool for exploring chemical reactions and biological interactions.

Suppliers and Availability

This compound is available from various suppliers, including Matrix Scientific and Santa Cruz Biotechnology. It is typically sold in small quantities, such as 500 mg, for research purposes.

Data Table

Property	Value
Molecular Formula	C16H13BrN2O3S
Molecular Weight	393.27 g/mol
CAS Number	546064-73-7
Synonyms	Ethyl 4-(4-bromophenyl)-2-[(cyanoacetyl)amino]thiophene-3-carboxylate